Cas no 2172507-56-9 (3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid)

• Product Name: 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid
• CAS No: 2172507-56-9
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5758699
• PubChem ID: 165876393
• Update Time: 2025-05-23

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172507-56-9
• EN300-1572930
• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-5-fluorobenzoic acid
• 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid

• Inchi： 1S/C27H23FN2O5/c28-17-12-16(24(31)32)13-18(14-17)29-25(33)27(10-5-11-27)30-26(34)35-15-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,12-14,23H,5,10-11,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： CKYFIRADYXTHIL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid

Introduction to 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic Acid (CAS No. 2172507-56-9)

3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid, identified by its CAS number 2172507-56-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorobenzoic acid moiety, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The Fmoc group, which is commonly used in peptide synthesis, plays a crucial role in protecting the amino function during the synthetic process. This protecting group is later removed to reveal the free amino group, which can be further functionalized for various applications. The cyclobutaneamido moiety introduces rigidity to the molecule, which can enhance its binding affinity to biological targets.

The introduction of a fluorine atom at the 5-position of the benzoic acid ring is another key feature that influences the pharmacological properties of this compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. In recent years, there has been growing interest in fluorinated benzoic acids as they have shown potential in treating various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the importance of fluorinated benzoic acids in drug discovery. For instance, compounds containing a fluoro-substituted benzoic acid moiety have been reported to exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain pathways. Additionally, fluorinated benzoic acids have been investigated for their antimicrobial properties, with some derivatives showing efficacy against resistant bacterial strains.

The structural motif of 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid also suggests potential applications in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in cancer therapy. The rigid cyclobutane ring can help stabilize the binding conformation between the inhibitor and the kinase active site, while the fluorine atom can enhance interactions through dipole-dipole interactions or hydrogen bonding.

In addition to its potential as an inhibitor, this compound may also serve as a valuable scaffold for drug design. The presence of multiple functional groups allows for further derivatization, enabling researchers to explore different chemical spaces and optimize pharmacological properties such as solubility, bioavailability, and metabolic stability. Computational modeling and high-throughput screening techniques can be employed to identify derivatives with improved efficacy and reduced toxicity.

The use of advanced synthetic methodologies has further enhanced the accessibility of complex molecules like 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid. Techniques such as flow chemistry and transition-metal-catalyzed reactions have enabled more efficient and scalable synthesis routes. These advancements have not only reduced production costs but also allowed for the exploration of novel structural variants that might exhibit enhanced biological activity.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that fluorinated benzoic acids can exhibit prolonged half-lives due to their improved metabolic stability. This characteristic can be particularly advantageous for therapeutic applications where sustained drug levels are desirable. Additionally, the fluorine atom can influence drug distribution by affecting lipophilicity and solubility profiles.

Electrochemical methods have emerged as a promising tool for studying the redox properties of organic compounds like 3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-5-fluorobenzoic acid. Redox-active compounds are increasingly being explored for their potential in developing novel therapeutic agents, particularly in cancer therapy where redox modulation can induce apoptosis or inhibit tumor growth. Electrochemical techniques provide insights into the electron transfer processes within these molecules, which can guide rational drug design.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. By integrating knowledge from various fields, researchers can develop more effective drugs that address unmet medical needs. The study of compounds like 3-({(9H-fluorenin-)methylcarbonyl})N-aminocyclobutane-amide-5-flurobenzonic acid exemplifies this collaborative approach, where structural modifications based on computational predictions are validated through biological assays.

In conclusion, 3-(N-[({(9H-fluorenylmethylcarbonyl})amino]cyclobutanecarboxyamide]-5-flurobenzonic acid, with its CAS number 2172507.56-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in treating various diseases. As research continues to uncover new biological activities and synthetic methodologies improve accessibility, this compound is poised to play an important role in future drug development efforts.